Cas no 2137998-72-0 (2-(5-amino-3-methyl-2,6-dioxo-1,2,3,6-tetrahydropyrimidin-1-yl)propanenitrile)

• Product Name: 2-(5-amino-3-methyl-2,6-dioxo-1,2,3,6-tetrahydropyrimidin-1-yl)propanenitrile
• CAS No: 2137998-72-0
• MF: C₈H₁₀N₄O₂
• MW: 194.19060087204
• CID: 5881283
• PubChem ID: 165852242
• Update Time: 2025-10-29

2-(5-amino-3-methyl-2,6-dioxo-1,2,3,6-tetrahydropyrimidin-1-yl)propanenitrile Chemical and Physical Properties

Names and Identifiers

• 2-(5-amino-3-methyl-2,6-dioxo-1,2,3,6-tetrahydropyrimidin-1-yl)propanenitrile
• EN300-1109038
• 2137998-72-0

• Inchi： 1S/C8H10N4O2/c1-5(3-9)12-7(13)6(10)4-11(2)8(12)14/h4-5H,10H2,1-2H3
• InChI Key： QHTDQWMKEBTURP-UHFFFAOYSA-N
• SMILES： O=C1N(C)C=C(C(N1C(C#N)C)=O)N

Computed Properties

• Exact Mass: 194.08037557g/mol
• Monoisotopic Mass: 194.08037557g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 365
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.9
• Topological Polar Surface Area: 90.4Ų

Additional information on 2-(5-amino-3-methyl-2,6-dioxo-1,2,3,6-tetrahydropyrimidin-1-yl)propanenitrile

Comprehensive Overview of 2-(5-amino-3-methyl-2,6-dioxo-1,2,3,6-tetrahydropyrimidin-1-yl)propanenitrile (CAS No. 2137998-72-0)

2-(5-amino-3-methyl-2,6-dioxo-1,2,3,6-tetrahydropyrimidin-1-yl)propanenitrile, with the CAS number 2137998-72-0, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound belongs to the tetrahydropyrimidine family, a class of heterocyclic compounds known for their diverse biological activities. The presence of both amino and nitrile functional groups in its structure makes it a versatile intermediate for synthesizing more complex molecules, particularly in drug discovery and development.

In recent years, the demand for pyrimidine derivatives has surged due to their potential applications in treating various diseases. Researchers are particularly interested in 2-(5-amino-3-methyl-2,6-dioxo-1,2,3,6-tetrahydropyrimidin-1-yl)propanenitrile because of its unique structural features, which may contribute to its efficacy in modulating enzymatic pathways. The compound's CAS No. 2137998-72-0 is frequently searched in academic databases and chemical catalogs, reflecting its growing relevance in medicinal chemistry.

One of the key reasons for the compound's popularity is its potential role in addressing neurodegenerative disorders and inflammatory conditions. These are among the most pressing health concerns today, with millions of people affected worldwide. The tetrahydropyrimidine core of this molecule is structurally similar to purine bases, which are fundamental to DNA and RNA synthesis. This similarity suggests that the compound could interact with biological targets involved in cell proliferation and immune response, making it a subject of intense study.

From a synthetic chemistry perspective, 2-(5-amino-3-methyl-2,6-dioxo-1,2,3,6-tetrahydropyrimidin-1-yl)propanenitrile offers several advantages. Its nitrile group provides a reactive site for further functionalization, enabling the creation of derivatives with tailored properties. This flexibility is highly valued in high-throughput screening programs, where researchers aim to identify lead compounds for new therapeutics. Additionally, the compound's amino group can participate in hydrogen bonding, enhancing its ability to bind to biological targets.

The compound's CAS No. 2137998-72-0 is also associated with innovations in green chemistry. As the scientific community shifts toward sustainable practices, there is a growing emphasis on developing synthetic routes that minimize waste and energy consumption. Researchers are exploring eco-friendly methods to produce 2-(5-amino-3-methyl-2,6-dioxo-1,2,3,6-tetrahydropyrimidin-1-yl)propanenitrile, such as catalytic processes and solvent-free reactions. These efforts align with global trends toward environmentally friendly chemical manufacturing.

Another area of interest is the compound's potential application in personalized medicine. With advancements in genomics and proteomics, there is a push to develop compounds that can be customized for individual patients. The structural versatility of 2-(5-amino-3-methyl-2,6-dioxo-1,2,3,6-tetrahydropyrimidin-1-yl)propanenitrile makes it a promising candidate for such tailored therapies. Its ability to interact with multiple biological pathways could enable precise targeting of disease mechanisms, reducing side effects and improving treatment outcomes.

In summary, 2-(5-amino-3-methyl-2,6-dioxo-1,2,3,6-tetrahydropyrimidin-1-yl)propanenitrile (CAS No. 2137998-72-0) is a compound of significant scientific and industrial interest. Its unique structure, combined with its potential applications in drug discovery, green chemistry, and personalized medicine, positions it as a valuable asset in modern research. As studies continue to uncover its full potential, this compound is likely to remain a focal point in the quest for innovative solutions to complex health challenges.